Cas no 147839-07-4 (1-(Glucopyranosyl)pentobarbital)
147839-07-4 structure
Product Name:1-(Glucopyranosyl)pentobarbital
CAS No:147839-07-4
MF:C17H28N2O8
MW:388.412825584412
CID:187922
Update Time:2023-08-02
1-(Glucopyranosyl)pentobarbital Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-b-D-glucopyranosyl-5-(1-methylbutyl)-,[S-(R*,S*)]- (9CI)
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-b-D-glucopyranosyl-5-(1-methylbutyl)-,[S-(R*,S*)]- ...
- 1-(beta-D-Glucopyranosyl)pentobarbital
- 1-(Glucopyranosyl)pentobarbital
- 1-Glu-pentobarbital
- 5-ethyl-1-(beta-D-glucopyranosyl)-5-(pentan-2-yl)pyrimidine-2,4,6(1H,3H,5H)-trione
- 5-Ethyl-5-(1'-methylbutyl)-1-(beta-D-glucopyranosyl)barbituric acid
- 5-Ethyl-3-hexopyranosyl-6-hydroxy-5-(pentan-2-yl)pyrimidine-2,4(3H,5H)-dione
-
- Inchi: 1S/C17H28N2O8/c1-4-6-8(3)17(5-2)14(24)18-16(26)19(15(17)25)13-12(23)11(22)10(21)9(7-20)27-13/h8-13,20-23H,4-7H2,1-3H3,(H,18,24,26)/t8?,9-,10-,11+,12-,13-,17?/m1/s1
- InChI Key: KVCUMBIRVZPZCG-LSUXSMNCSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1N1C(NC(C(CC)(C1=O)C(C)CCC)=O)=O)O)O)O
Computed Properties
- Exact Mass: 388.184566
- Monoisotopic Mass: 388.184566
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 157
Experimental Properties
- Density: 1.363
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.557
1-(Glucopyranosyl)pentobarbital Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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